Cas no 80-60-4 (2-Aminobutyric acid)

• Product Name: 2-Aminobutyric acid
• CAS No: 80-60-4
• MF: C₄H₉NO₂
• MW: 103.119761228561
• CID: 81695
• PubChem ID: 6657
• Update Time: 2025-04-18

2-Aminobutyric acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminobutyric acid
• DL-2-AMINOBUTYRIC ACID
• 2-AMINOBUTANOIC ACID
• 2-azanylbutanoic acid
• AABA
• a-Aminobutyric Acid
• Butyrine
• C2H5CH(NH2)COOH
• D-2-aminobutyric acid
• D-2-amino-n-butanoic acid
• H-DL-ABU-OH
• N-Acetoacetbenzylamine
• N-Acetoacetobenzylamine
• ALPHA-AMINOBUTYRIC ACID
• DL-2-Aminobutyric acid, Vetec(TM) reagent grade, 98%
• .ALPHA.-AMINOBUTYRIC ACID [MI]
• dl-alpha-aminobutyric acid
• 2-AMINOBUTYRIC ACID, DL-
• NSC97060
• FT-0661631
• DL-.alpha.-Amino-n-butyric acid
• NSC-3251
• NSC-97060
• DL-alpha-Amino-n-butyric acid
• FT-0625389
• NSC3251
• d,l-2-aminobutyric acid
• Butyric acid, 2-amino-
• FT-0661632
• F8889-0487
• .ALPHA.-AMINOBUTYRIC ACID, DL-
• DL-alpha-Amino-n-butyric acid (beta-form)
• AKOS000201117
• SY005223
• A-5210
• AMINOBUTYRIC ACID,-2-, ALPHA
• SCHEMBL23958
• 4D86307C-8B58-428C-BB29-5FE70D44669A
• 2-aminobutyric acid, dl
• FT-0602481
• 2-Aminobutanoic acid, (L)- #
• l-2-aminobutanoic acid
• BCP04716
• L-.alpha.-Amino-n-butyric acid
• A0280
• EINECS 201-296-6
• DL-.alpha.-Amino-n-butyric acid (.beta.-form)
• Butanoic acid, amino-
• Butyric acid, 2-amino-, L-
• 28805-76-7
• SY002291
• DL-2-Amino-n-butyric acid
• L-.alpha.-Aminobutyrate
• DL-2-Aminobutyric acid, ReagentPlus(R), 99%
• DL-A-Amino-n-Butyric Acid
• Butanoic acid, 2-amino-
• Butanoic acid, 2-amino-, (.+-.)-
• 80-60-4
• 2-AMINO-N-BUTYRIC ACID
• AB00928
• L-.alpha.-Aminobutyric acid
• AS-11292
• AM20090360
• .ALPHA.-AMINOBUTYRIC ACID
• FT-0601401
• CHEBI:35621
• EN300-21289
• 2835-81-6
• DL-.alpha.-Aminobutyric acid
• NSC 3251
• SB33762
• M01290
• l(+)-2-aminobutyric acid
• alpha-Amino-n-butyric acid
• CHEMBL55242
• 1276197-51-3
• EINECS 220-616-5
• 8306QPJ19P
• DL-2-Aminobutanoic acid
• DL-2-Aminobutyric-D6 acid
• AI3-15284
• NS00014651
• DTXSID90862679
• DL-2-Aminobutyric acid, puriss., >=99.0% (NT)
• Butyric acid, 2-amino-, DL-
• DL-2- AMINOBUTYRIC ACID
• MFCD00008093
• 2-amino-butyric acid
• UNII-8306QPJ19P
• CS-W011306
• Q285687
• FT-0611236
• AKOS016050533
• Homoalanine
• L-2-Aminobutyric Acid-d6
• A22744
• Z104495144
• HY-W010590
• SY001956
• NS00096417
• bmse000390
• AMINOBUTYRIC ACID, ALPHA

• Inchi： 1S/C4H9NO2/c1-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
• InChI Key： QWCKQJZIFLGMSD-UHFFFAOYSA-N
• SMILES： OC(C(CC)N)=O

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.1602 (rough estimate)
• Melting Point: 291 °C (dec.)(lit.)
• Boiling Point: 193.35°C (rough estimate)
• Flash Point: 83.93ºC
• Refractive Index: 1.4183 (estimate)
• PSA: 63.32000
• LogP: 0.50860
• pka: 2.29(at 25℃)

2-Aminobutyric acid Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids